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Compound of Interest

Compound Name: 2-(Hydroxymethyl)nicotinamide

CAS No.: 115012-11-8

Cat. No.: B049469 Get Quote

Compound Identity & Critical Verification
STOP AND VERIFY: Before proceeding, confirm the exact chemical structure of your material.

There is a frequent nomenclature confusion between the ring-substituted intermediate and the

N-substituted derivative.

Parameter
Target Compound (This

Guide)

Common Confusion

(Bilamid)

Chemical Name 2-(Hydroxymethyl)nicotinamide
N-

(Hydroxymethyl)nicotinamide

IUPAC Name
2-(Hydroxymethyl)pyridine-3-

carboxamide

N-(Hydroxymethyl)pyridine-3-

carboxamide

CAS Number 115012-11-8 (or related salts) 3569-99-1

Structure
-CH₂OH on Pyridine Ring (Pos

2)
-CH₂OH on Amide Nitrogen

Key Instability Cyclization (Lactonization)
Hydrolysis (Formaldehyde

release)

This guide focuses on the Ring-Substituted form (CAS 115012-11-8), a critical intermediate

prone to intramolecular cyclization.
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Storage Stability Profile: The "Lactonization" Threat
The Core Mechanism
The primary stability risk for 2-(Hydroxymethyl)nicotinamide is intramolecular cyclization. The

hydroxyl group at position 2 is spatially proximate to the amide carbonyl at position 3. Under

favorable conditions (heat, moisture, or acidic catalysis), the hydroxyl oxygen attacks the

amide, expelling ammonia (NH₃) to form the thermodynamically stable lactone: Furo[3,4-

b]pyridin-5(7H)-one.

Degradation Pathway Diagram
The following diagram illustrates the equilibrium and irreversible degradation pathway.
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Caption: Figure 1. Thermal and moisture-induced cyclization of 2-
(Hydroxymethyl)nicotinamide to its lactone form.

Quantitative Stability Factors
Parameter Impact on Stability Recommendation

Temperature
High. Elevated temps (>25°C)

accelerate nucleophilic attack.
Store at -20°C.

Moisture
Critical. Water acts as a proton

shuttle, catalyzing cyclization.
Store Desiccated (<10% RH).

pH Sensitivity

High. Acidic environments

protonate the amide, speeding

up lactonization.

Avoid exposure to acid vapors.
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Critical Storage Protocols
To maintain purity >98% and prevent lactonization, strictly adhere to these protocols.

A. Primary Storage (Long-Term)
Temperature: Maintain at -20°C ± 5°C.

Atmosphere: Store under Inert Gas (Argon or Nitrogen). Oxygen is less of a concern than

moisture, but inert gas displacement prevents humidity ingress.

Container: Amber glass vials with Teflon-lined screw caps. Avoid polyethylene bags as

primary containment due to moisture permeability.

B. Handling & Re-Qualification
Equilibration: Allow the vial to warm to room temperature before opening. Opening a cold vial

condenses atmospheric moisture onto the powder, initiating immediate surface degradation.

Troubleshooting Guide & FAQs
Troubleshooting Workflow
Use this decision tree to diagnose sample quality issues.
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Issue Observed

Ammonia Odor?

Insoluble in Water?

No

Diagnosis:
Significant Lactonization

Yes (NH3 release)

New Peak at
Longer RT?

No

Yes (Lactone is less polar)

Yes (Hydrophobic shift)

Diagnosis:
Sample Intact

No
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Caption: Figure 2. Diagnostic workflow for assessing degradation of 2-
(Hydroxymethyl)nicotinamide.

Frequently Asked Questions
Q1: My powder has developed a faint ammonia smell. Is it still usable?

Technical Insight: The smell of ammonia confirms that cyclization is occurring (NH₃ is the

byproduct).

Action: Perform a quantitative HPLC analysis. If the lactone impurity is <5%, you may be

able to repurify (recrystallization). If >5%, the material is compromised for stoichiometry-

sensitive reactions.
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Q2: Can I store this compound in solution?

Answer:No.

Reasoning: In solution (especially protic solvents like water or methanol), the rotational

freedom of the hydroxymethyl group increases, and solvent molecules facilitate proton

transfer, drastically accelerating lactonization. Prepare solutions immediately before use.

Q3: The material has become insoluble in water. Why?

Mechanism: The primary amide (2-(Hydroxymethyl)nicotinamide) is capable of hydrogen

bonding with water. The degradation product (Lactone) lacks the amide -NH₂ group and

forms a rigid, fused bicyclic system, significantly reducing its aqueous solubility.

Conclusion: Insoluble matter is likely pure lactone.

Analytical Validation (HPLC Method)
To distinguish the parent amide from the lactone impurity, use the following reverse-phase

HPLC conditions.

Parameter Condition

Column
C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm,

4.6 x 100 mm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B Acetonitrile

Gradient 5% B to 95% B over 10 minutes

Detection UV @ 254 nm

Expected Elution
Amide (Parent): Early elution (Polar)Lactone

(Impurity): Late elution (Non-polar)

Note: The lactone is significantly less polar due to the loss of the hydrogen-bonding amide

group and will retain longer on a C18 column.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. N-羟甲基烟酰胺 98% | Sigma-Aldrich [sigmaaldrich.com]

3. Nicotinamide [bio-gems.com]

4. N-(Hydroxymethyl)nicotinamide | CAS#:3569-99-1 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [Technical Support Center: Storage Stability of 2-
(Hydroxymethyl)nicotinamide]. BenchChem, [2026]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.researchgate.net/publication/23447559_Thin-Layer_Chromatography-Densitometric_Measurements_for_Determination_of_N-Hydroxymethylnicotinamide_in_Tablets_and_Stability_Evaluation_in_Solutions
https://www.sigmaaldrich.com/HK/zh/product/aldrich/279277
https://www.bio-gems.com/nicotinamide.html
https://www.chemsrc.com/en/cas/3569-99-1_325168.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Facademic.oup.com%2Fjaoac%2Farticle%2F91%2F5%2F1186%2F5654316
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2F
https://www.benchchem.com/product/b049469?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/23447559_Thin-Layer_Chromatography-Densitometric_Measurements_for_Determination_of_N-Hydroxymethylnicotinamide_in_Tablets_and_Stability_Evaluation_in_Solutions
https://www.sigmaaldrich.com/HK/zh/product/aldrich/279277
https://www.bio-gems.com/nicotinamide.html
https://www.chemsrc.com/en/cas/3569-99-1_325168.html
https://www.benchchem.com/product/b049469#storage-stability-of-2-hydroxymethyl-nicotinamide-powder
https://www.benchchem.com/product/b049469#storage-stability-of-2-hydroxymethyl-nicotinamide-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b049469#storage-stability-of-2-hydroxymethyl-
nicotinamide-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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